Cas no 1367746-92-6 (1-(6-Methoxyisoquinolin-1-yl)ethanone)

1-(6-Methoxyisoquinolin-1-yl)ethanone is a specialized organic compound featuring a methoxy-substituted isoquinoline core acylated at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy group enhances solubility and modulates electronic properties, facilitating further functionalization. Its well-defined molecular framework ensures consistency in downstream applications, particularly in heterocyclic chemistry. The compound’s stability under standard conditions allows for straightforward handling and storage. Researchers value its utility in constructing complex scaffolds for drug discovery, leveraging its compatibility with cross-coupling and nucleophilic substitution reactions. High purity grades are typically available to meet rigorous synthetic demands.

1-(6-Methoxyisoquinolin-1-yl)ethanone structure

1367746-92-6 structure

Product Name:1-(6-Methoxyisoquinolin-1-yl)ethanone

CAS No:1367746-92-6

MF:C₁₂H₁₁NO₂

MW:201.221243143082

CID:4822179

Update Time:2025-06-08

1-(6-Methoxyisoquinolin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(6-Methoxyisoquinolin-1-yl)ethanone
- Inchi： 1S/C12H11NO2/c1-8(14)12-11-4-3-10(15-2)7-9(11)5-6-13-12/h3-7H,1-2H3
- InChI Key： NNAJTVPEGYHPFK-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2C(C(C)=O)=NC=CC=2C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 2.1
Topological Polar Surface Area: 39.2

1-(6-Methoxyisoquinolin-1-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM227085-1g	1-(6-Methoxyisoquinolin-1-yl)ethanone	1367746-92-6	97%	1g	$***	2023-03-30
Chemenu	CM227085-5g	1-(6-Methoxyisoquinolin-1-yl)ethanone	1367746-92-6	97%	5g	$***	2023-03-30
Chemenu	CM227085-1g	1-(6-Methoxyisoquinolin-1-yl)ethanone	1367746-92-6	97%	1g	$624	2021-08-04
Chemenu	CM227085-5g	1-(6-Methoxyisoquinolin-1-yl)ethanone	1367746-92-6	97%	5g	$1870	2021-08-04
Alichem	A189008363-5g	1-(6-Methoxyisoquinolin-1-yl)ethanone	1367746-92-6	97%	5g	$2,629.08	2022-04-02
Alichem	A189008363-10g	1-(6-Methoxyisoquinolin-1-yl)ethanone	1367746-92-6	97%	10g	$3,685.00	2022-04-02
Alichem	A189008363-25g	1-(6-Methoxyisoquinolin-1-yl)ethanone	1367746-92-6	97%	25g	$4,690.00	2022-04-02